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molecular formula C6H3FN2 B1316003 6-Fluoronicotinonitrile CAS No. 3939-12-6

6-Fluoronicotinonitrile

Cat. No. B1316003
CAS RN: 3939-12-6
M. Wt: 122.1 g/mol
InChI Key: VRLVOMUVHHHJHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08889704B2

Procedure details

To a solution of 6-fluoronicotinonitrile (5.00 g, 41.0 mmol) in THF (50 mL) was added 1 N methylmagnesium bromide (16.4 mL, 49.1 mmol) in THF at 0° C. After addition, the mixture was warmed to ambient temperature and stirred at ambient temperature for 4 hours. Saturated sodium bicarbonate solution (50 mL) and ether (100 mL) were added. The organic layer was separated, washed with brine, dried (sodium sulfate), filtered and concentrated under reduced pressure. The residue was purified by flash chromatography on silica gel (5:1 hexane/ethyl acetate) to give 1-(6-fluoropyridin-3-yl)ethanone (0.85 g, 14.9%) as solid.
Name
6-fluoronicotinonitrile
Quantity
5 g
Type
reactant
Reaction Step One
Name
methylmagnesium bromide
Quantity
16.4 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
50 mL
Type
solvent
Reaction Step One
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
sodium bicarbonate
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
ether
Quantity
100 mL
Type
reactant
Reaction Step Two
Name
1-(6-fluoropyridin-3-yl)ethanone
Yield
14.9%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:9]=[CH:8][C:5](C#N)=[CH:4][N:3]=1.C[Mg]Br.C(=O)(O)[O-].[Na+].CC[O:20][CH2:21][CH3:22]>C1COCC1>[F:1][C:2]1[N:3]=[CH:4][C:5]([C:21](=[O:20])[CH3:22])=[CH:8][CH:9]=1 |f:2.3|

Inputs

Step One
Name
6-fluoronicotinonitrile
Quantity
5 g
Type
reactant
Smiles
FC1=NC=C(C#N)C=C1
Name
methylmagnesium bromide
Quantity
16.4 mL
Type
reactant
Smiles
C[Mg]Br
Name
THF
Quantity
50 mL
Type
solvent
Smiles
C1CCOC1
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1
Step Two
Name
sodium bicarbonate
Quantity
50 mL
Type
reactant
Smiles
C([O-])(O)=O.[Na+]
Name
ether
Quantity
100 mL
Type
reactant
Smiles
CCOCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred at ambient temperature for 4 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
After addition
CUSTOM
Type
CUSTOM
Details
The organic layer was separated
WASH
Type
WASH
Details
washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (sodium sulfate)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by flash chromatography on silica gel (5:1 hexane/ethyl acetate)

Outcomes

Product
Details
Reaction Time
 4 h
Name
1-(6-fluoropyridin-3-yl)ethanone
Type
product
Smiles
FC1=CC=C(C=N1)C(C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 0.85 g
YIELD: PERCENTYIELD 14.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.